Cas no 1808421-79-5 (1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide)

• Product Name: 1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide
• CAS No: 1808421-79-5
• Molecular Formula: C₁₈H₂₅N₃O
• Molecular Weight: 299.41060423851
• CID: 6438820
• PubChem ID: 99795229

1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide Properties

Names and Identifiers

• EN300-26623209
• 1808421-79-5
• AKOS033617512
• Z1840683491
• 1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide
• N-[2-(propylamino)phenyl]-1-prop-2-ynylpiperidine-4-carboxamide

• InChIKey： UGQFYRQWMZRYMN-UHFFFAOYSA-N
• Inchi： 1S/C18H25N3O/c1-3-11-19-16-7-5-6-8-17(16)20-18(22)15-9-13-21(12-4-2)14-10-15/h2,5-8,15,19H,3,9-14H2,1H3,(H,20,22)
• SMILES： O=C(C1CCN(CC#C)CC1)NC1C=CC=CC=1NCCC

Computed Properties

• Exact Mass: 299.199762429g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 299.199762429g/mol
• Heavy Atom Count: 22
• Complexity: 392
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides 2'-Aminoanilides